Cas no 1803784-90-8 (Methyl 3-cyano-2-mercapto-5-(trifluoromethoxy)benzoate)

• Product Name: Methyl 3-cyano-2-mercapto-5-(trifluoromethoxy)benzoate
• CAS No: 1803784-90-8
• MF: C₁₀H₆F₃NO₃S
• MW: 277.219751834869
• CID: 4951723
• Update Time: 2025-06-14

Methyl 3-cyano-2-mercapto-5-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-mercapto-5-(trifluoromethoxy)benzoate

• Inchi： 1S/C10H6F3NO3S/c1-16-9(15)7-3-6(17-10(11,12)13)2-5(4-14)8(7)18/h2-3,18H,1H3
• InChI Key： YCDLAIQZQUZMIQ-UHFFFAOYSA-N
• SMILES： SC1C(C#N)=CC(=CC=1C(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• XLogP3: 2.8
• Topological Polar Surface Area: 60.3

Additional information on Methyl 3-cyano-2-mercapto-5-(trifluoromethoxy)benzoate

Recent Advances in the Study of Methyl 3-cyano-2-mercapto-5-(trifluoromethoxy)benzoate (CAS: 1803784-90-8)

Methyl 3-cyano-2-mercapto-5-(trifluoromethoxy)benzoate (CAS: 1803784-90-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and cyano functional groups, has shown promising potential in various applications, including drug discovery and development. Recent studies have focused on its synthesis, reactivity, and biological activities, making it a subject of considerable scientific interest.

The synthesis of Methyl 3-cyano-2-mercapto-5-(trifluoromethoxy)benzoate has been optimized in recent years to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic methods to enhance the efficiency of the production process. These advancements have facilitated the availability of the compound for further pharmacological and biochemical studies, enabling a deeper understanding of its mechanisms of action.

In pharmacological research, Methyl 3-cyano-2-mercapto-5-(trifluoromethoxy)benzoate has been investigated for its potential as a bioactive scaffold. Preliminary studies suggest that the compound exhibits notable activity against certain enzyme targets, particularly those involved in inflammatory and oxidative stress pathways. Its unique structural features, including the mercapto and cyano groups, contribute to its ability to interact with biological macromolecules, making it a candidate for the development of novel therapeutic agents.

Recent in vitro and in vivo studies have explored the compound's efficacy and safety profile. Findings indicate that Methyl 3-cyano-2-mercapto-5-(trifluoromethoxy)benzoate possesses moderate bioavailability and demonstrates selective inhibition of specific molecular targets. These properties highlight its potential as a lead compound for further optimization in drug development programs. However, additional studies are required to fully elucidate its pharmacokinetic and pharmacodynamic characteristics.

The application of Methyl 3-cyano-2-mercapto-5-(trifluoromethoxy)benzoate extends beyond traditional drug discovery. Researchers have also explored its use in chemical biology as a probe for studying enzyme mechanisms and protein interactions. Its ability to form stable covalent bonds with thiol groups makes it a valuable tool for investigating biochemical pathways and designing targeted therapies.

In conclusion, Methyl 3-cyano-2-mercapto-5-(trifluoromethoxy)benzoate (CAS: 1803784-90-8) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Ongoing studies continue to uncover its potential applications, from drug development to biochemical probes. As research progresses, this compound is expected to play an increasingly important role in advancing our understanding of complex biological systems and the development of innovative therapeutics.